Cas no 1286207-71-3 ((R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride)

• Product Name: (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride
• CAS No: 1286207-71-3
• MF: C₉H₂₀ClN₃O
• MW: 221.727601051331
• CID: 4788005
• Update Time: 2025-10-19

(R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride

• Inchi： 1S/C9H19N3O.ClH/c1-12(2)7-9(13)11-8-4-3-5-10-6-8;/h8,10H,3-7H2,1-2H3,(H,11,13);1H/t8-;/m1./s1
• InChI Key： IAKYTOGPEOMBCI-DDWIOCJRSA-N
• SMILES： Cl.O=C(CN(C)C)N[C@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 44.4

Additional information on (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride

Introduction to (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride (CAS No. 1286207-71-3)

The compound (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride, identified by its CAS number 1286207-71-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly its chiral center and the presence of both dimethylamino and piperidin-3-yl functional groups, make it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that exhibit high selectivity and efficacy. The stereochemistry of the compound plays a crucial role in determining its biological activity, and the (R) configuration at the stereogenic center is particularly noteworthy. This configuration has been found to enhance the binding affinity and pharmacological properties of several related compounds, making it a valuable feature for medicinal chemists to explore.

The hydrochloride salt form of this compound, as indicated by the suffix "-hydrochloride," improves its solubility in aqueous solutions, which is a critical factor for formulation development. Solubility is a key parameter that influences drug bioavailability, and compounds with enhanced solubility often exhibit better pharmacokinetic profiles. This makes (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride an attractive candidate for further investigation in preclinical and clinical studies.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. Piperidine moieties are frequently found in approved drugs due to their ability to enhance metabolic stability and improve pharmacokinetic properties. The presence of the piperidin-3-yl group in this compound suggests that it may possess similar advantages, making it a promising candidate for developing new therapeutics.

The dimethylamino group is another critical feature of this molecule. This functional group can influence both the electronic properties and steric environment of the compound, which can be leveraged to modulate its biological activity. Dimethylamino groups are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets. The incorporation of this group into the molecular framework of (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride may contribute to its potential as a pharmacophore.

In the context of current research, there is increasing evidence that chiral drugs can exhibit different pharmacological profiles depending on their stereochemistry. The (R) configuration has been shown to be particularly effective in certain therapeutic areas, including central nervous system disorders and infectious diseases. The development of enantiomerically pure compounds like (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride is essential for achieving optimal therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are often employed to achieve enantiopure products. These methods are critical for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies can provide insights into binding affinities, enzyme inhibition kinetics, and other key pharmacological parameters. By leveraging computational tools, researchers can design analogs with improved properties before conducting expensive experimental trials.

The potential applications of (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride extend across various therapeutic areas. For instance, its structural features suggest that it may have utility in treating neurological disorders, where chiral compounds often exhibit significant effects. Additionally, its ability to interact with multiple biological targets makes it a promising candidate for developing combination therapies.

In conclusion, the compound (R)-2-(Dimethylamino)-N-(piperidin-3-yl)acetamide hydrochloride (CAS No. 1286207-71-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the (R) configuration and the presence of dimethylamino and piperidin-3-yl groups, make it a versatile scaffold for drug development. With ongoing research exploring its potential applications and optimizing its synthesis, this compound is poised to contribute significantly to future therapeutic innovations.